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Compound of Interest

Compound Name: Urobilin hydrochloride

Cat. No.: B15601433

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the proper handling and disposal of Urobilin hydrochloride, a key biomarker in
biomedical research. Adherence to these protocols is critical for minimizing risk and ensuring
the integrity of your work.

Hazard Identification and Classification

Urobilin hydrochloride is classified as a hazardous substance. Understanding its specific
risks is the first step toward safe handling.

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Urobilin hydrochloride presents the following hazards[1]:

o Harmful if swallowed (Acute toxicity - oral, Category 4)[1]
o Causes skin irritation (Skin irritation, Category 2)[1]
o Causes serious eye irritation (Eye irritation, Category 2A)[1]

o May cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3)

[1]

Personal Protective Equipment (PPE)
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The consistent and correct use of Personal Protective Equipment is your primary defense

against exposure. The following PPE is mandatory when handling Urobilin hydrochloride.

PPE Category

Item

Specification

Eye/Face Protection

Safety Goggles with side-
shields

Conforming to EN 166 (EU) or
NIOSH (US) standards. A face
shield should be used if there

is a risk of splashing.[2][3]

Skin Protection

Chemical-resistant Gloves

Impervious gloves (e.g., nitrile)
inspected prior to use. Follow
proper glove removal

technique.[4]

Laboratory Coat

Wear a fully buttoned lab coat
to protect skin and personal

clothing.

Respiratory Protection

NIOSH-certified Respirator

A fit-tested N95 or higher
respirator is recommended if
there is a risk of generating

airborne powder or aerosols.

[5]

Operational Plan: Step-by-Step Handling

Procedures

Follow these procedural steps to ensure the safe handling of Urobilin hydrochloride from

receipt to use.

o Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood.[4] Have all necessary PPE donned correctly.

e Weighing and Solution Preparation: Handle the solid compound with care to avoid creating

dust. Use non-sparking tools. For dissolving, Urobilin hydrochloride is soluble in basic

agueous solutions (pH > 9 for initial dissolution) and in methanol and ethanol if made slightly

basic.[6][7]
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o Experimental Use: Avoid contact with skin and eyes.[4] Do not eat, drink, or smoke when

using this product.[1]

o Storage: Store Urobilin hydrochloride in a tightly closed container in a dry, cool, and well-

ventilated place.[1][2] Recommended storage temperatures are -20°C or below, protected

from light.[6][8]

Emergency and First Aid Procedures

Immediate and appropriate action is crucial in the event of an exposure.

Exposure Route

First Aid Measures

If Swallowed

Immediately call a poison center or doctor.
Rinse mouth. Do NOT induce vomiting.[1][9]

If on Skin

Immediately wash with plenty of water.[1]
Remove contaminated clothing. If skin irritation

occurs, get medical advice/attention.[1][9][10]

If Inhaled

Move the person to fresh air and keep
comfortable for breathing. Call a poison center

or doctor if you feel unwell.[1][9][10]

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Disposal Plan

Proper disposal of Urobilin hydrochloride and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

o Waste Classification: This material must not be disposed of with household garbage.[1] It is

considered slightly hazardous to water, and large quantities should not be allowed to reach

ground water, water courses, or sewage systems.[1]
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» Disposal Method: Dispose of contents and container in accordance with local, regional,
national, and international regulations.[1] Contact a licensed professional waste disposal
service to dispose of this material.

o Contaminated Packaging: Uncleaned packaging should be disposed of in the same manner
as the product itself.[1]

Chemical and Physical Properties

A summary of key quantitative data for Urobilin hydrochloride is provided below for easy

reference.
Property Value
Molecular Formula C33H43CIN4O6[8][11]
Molecular Weight 627.17 g/mol [6][8]
Purity >95%[6][11]
CAS Number 28925-89-5[1][11]

Urobilin Hydrochloride Handling Workflow

The following diagram outlines the logical steps for safely handling Urobilin hydrochloride in
a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
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handling-urobilin-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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